Cas no 104519-26-8 (Benzothiazole,2-(4-butyl-3,5-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: Benzothiazole,2-(4-butyl-3,5-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 104519-26-8
• MF: C₁₆H₁₉N₃S
• MW: 285.407161951065
• CID: 178164
• PubChem ID: 59864
• Update Time: 2025-04-19

Benzothiazole,2-(4-butyl-3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(4-butyl-3,5-dimethyl-1H-pyrazol-1-yl)-
• 2-(4-butyl-3,5-dimethylpyrazol-1-yl)-1,3-benzothiazole
• 2-(4-Butyl-3,5-dimethyl-1H-pyrazol-1-yl)-1,3-benzothiazole
• 2-(4'-butyl-3',5'-dimethylpyrazol-1'-yl)benzothiazole
• 2-(4'-butyl-3',5'-dimethylpyrazol-1'-yl)-benzothiazole
• AC1L1S3N
• AC1Q4WFS
• BRN 5578200
• LS-40696
• DTXSID10146524
• 2-(4-Butyl-3,5-dimethyl-1H-pyrazol-1-yl)-1,3-benzothiazole #
• HIIFETMIXDYLEK-UHFFFAOYSA-N
• BENZOTHIAZOLE, 2-(4-BUTYL-3,5-DIMETHYL-1H-PYRAZOL-1-YL)-
• 104519-26-8

• Inchi： 1S/C16H19N3S/c1-4-5-8-13-11(2)18-19(12(13)3)16-17-14-9-6-7-10-15(14)20-16/h6-7,9-10H,4-5,8H2,1-3H3
• InChI Key： HIIFETMIXDYLEK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C(C)=C(C(C)=N1)CCCC

Computed Properties

• Exact Mass: 285.13017
• Monoisotopic Mass: 285.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 30.71